Cas no 2163151-80-0 (1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol)

• Product Name: 1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol
• CAS No: 2163151-80-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5729489
• PubChem ID: 131701709
• Update Time: 2025-06-30

1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS040796135
• 1-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)cyclobutan-1-ol
• 2163151-80-0
• starbld0034090
• 1-((1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl)cyclobutan-1-ol
• F1910-7449
• 1-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol
• Cyclobutanol, 1-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-
• 1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol

• Inchi： 1S/C12H21NO3/c14-11(2-1-3-11)10-13-6-4-12(5-7-13)15-8-9-16-12/h14H,1-10H2
• InChI Key： CCPDNPGJGMIOKC-UHFFFAOYSA-N
• SMILES： OC1(CCC1)CN1CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 346.5±42.0 °C(Predicted)
• pka: 14.89±0.20(Predicted)

Additional information on 1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol

Introduction to 1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol (CAS No. 2163151-80-0)

1-({1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol, identified by its CAS number 2163151-80-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate spirocyclic and heterocyclic framework, has garnered attention due to its potential applications in drug discovery and molecular recognition studies.

The structural motif of 1,4-Dioxa-8-azaspiro[4.5]decan-8-yl introduces a unique blend of oxygen and nitrogen atoms into a spirocyclic scaffold, which can influence the compound's physicochemical properties and biological activity. The presence of a cyclobutane ring further enhances the molecular complexity, offering opportunities for selective interactions with biological targets. This compound's design reflects the growing trend in medicinal chemistry towards the development of structurally diverse scaffolds that can modulate biological pathways with high specificity.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to exhibit conformational rigidity and enhanced binding affinity. The spirocyclic core in 1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol provides a stable platform for further functionalization, allowing chemists to tailor the molecule for specific biological applications. This flexibility has made such compounds valuable tools in the development of novel therapeutic agents.

The cycloaliphatic nature of the molecule contributes to its potential as a building block in organic synthesis. The cyclobutane ring, in particular, is known for its ability to engage in non-covalent interactions such as π-stacking and hydrophobic effects, which are crucial for designing molecules with improved pharmacokinetic profiles. These features make cyclobutan-1-ol derivatives attractive candidates for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify key structural features that contribute to the potency and selectivity of small-molecule inhibitors. The unique architecture of 1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol aligns well with these trends, suggesting that it may serve as a promising lead compound for further optimization.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. The spirocyclic core is typically constructed through a [2+2] cycloaddition or other cycloization reactions, followed by functional group manipulations to introduce the desired substituents. These synthetic routes not only showcase the versatility of current methodologies but also underscore the importance of careful planning in medicinal chemistry.

In terms of biological activity, preliminary studies on related scaffolds have shown that they can exhibit interesting pharmacological properties. For instance, some derivatives have demonstrated inhibitory effects against various enzymes and receptors involved in metabolic pathways or signal transduction cascades. While no definitive data is available for 1-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}methyl)cyclobutan-1-ol, these findings suggest that it may possess similar potential.

The development of new analytical techniques has also facilitated the characterization of complex molecules like this one. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography are just a few examples of tools that have enabled researchers to elucidate the structure and conformational preferences of such compounds with high precision.

The future prospects for this compound are promising, particularly as more research is conducted into its biological activity and synthetic utility. By exploring its potential as a lead molecule or building block, scientists may uncover novel therapeutic interventions or develop new methodologies for molecular construction.

In conclusion, 1-(1,4-Dioxa-8-azaspiro[4.5]decan- 8- yl}methyl)cyclobutan- 1- ol (CAS No. 216315 1- 80- 0) represents an intriguing compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and synthetic accessibility make it a valuable asset for researchers seeking to develop new therapeutic agents or explore novel chemical space.